Cas no 887221-73-0 (5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887221-73-0
• MF: C₂₅H₂₂FN₅O₂S
• MW: 475.537887096405
• CID: 6466211
• Update Time: 2025-10-30

5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(2-fluorophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(2-fluorophenyl)(4-phenyl-1-piperazinyl)methyl]-2-(2-furanyl)-

• Inchi： 1S/C25H22FN5O2S/c26-19-10-5-4-9-18(19)21(30-14-12-29(13-15-30)17-7-2-1-3-8-17)22-24(32)31-25(34-22)27-23(28-31)20-11-6-16-33-20/h1-11,16,21,32H,12-15H2
• InChI Key： RVKWMJCLWAKBSR-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=CC=C3F)N3CCN(C4=CC=CC=C4)CC3)=C(O)N12

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: -0.59±0.53(Predicted)

Additional information on 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol (CAS No. 887221-73-0)

5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol is a highly complex and structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by its CAS number 887221-73-0, represents a sophisticated fusion of multiple pharmacologically relevant moieties, including a fluorophenyl group, a phenylpiperazine moiety, and a fused triazolo-thiazole scaffold. The presence of these elements suggests potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

The fluorophenyl substituent is known to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature can modulate the electronic properties of the surrounding system, influencing both the reactivity and selectivity of the compound. In contrast, the phenylpiperazine core is a well-documented pharmacophore in psychotropic drugs, exhibiting properties that can interact with various neurotransmitter receptors. The combination of these two groups in 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol suggests a dual-action mechanism that could be exploited for therapeutic purposes.

The heterocyclic framework of this compound, specifically the triazolo-thiazole scaffold, adds another layer of complexity and potential biological activity. Triazoles are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties. The thiazole ring is another pharmacologically important scaffold found in numerous approved drugs due to its ability to interact with biological targets such as enzymes and receptors. The fusion of these two rings in 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-yl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol creates a unique structure that may exhibit novel interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 5-(2-fluorophenyl)(4-phenylpiperazin-1-yl)methyl-2-(furan-2-y)-1,2,4-triazolo[3,2-b][1,3-thiazol]-6 ol with various biological targets. These studies have highlighted the potential for this compound to interact with receptors involved in pain perception, mood regulation, and inflammation. For instance, computational studies suggest that the fluorophenyl and phenylpiperazine moieties may bind to serotonin receptors (5-HT receptors), which are implicated in conditions such as depression and anxiety.

In vitro studies have begun to explore the pharmacological profile of 5-(2-fluorophenyl)(4-ph-enylpiperazin -1 -y lmethyl - 2 - (fur an - 22 yl) - 11 , 12 , 14 tri azo lo [ 32 b ] [13 thiaゾ - 6 -01]. Initial results indicate that this compound exhibits moderate affinity for certain serotonin receptor subtypes (e.g., 5-HT1A and 5-HT7), suggesting potential therapeutic applications in CNS disorders. Additionally, preliminary assays have shown anti-inflammatory properties by modulating key inflammatory pathways such as NF-kB and COX enzymes. These findings are particularly intriguing given the growing interest in developing drugs that target inflammation as a therapeutic strategy for various chronic diseases.

The synthesis of this complex molecule presents significant challenges due to its intricate structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations are required to construct the desired heterocyclic framework. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate key bond-forming steps. The successful synthesis of 5-( 22 fluoro pheny l ) (44 phen ylpiper azin -11 ylmethyl -22 ( furan -22 yl) -11 ,12 ,14 tri azo lo [32 b ] [13 thiaゾ -6 -01] not only demonstrates the synthetic prowess of modern organic chemistry but also opens up new avenues for drug discovery.

Future research directions for 5-(22-fluorophenyl)(4-ph-enyl-piperazin -11 ylmethyl -22 (fura n -22 yl) -11 ,12 ,14 tri azo lo [32 b ] [13 thiaゾ -6 -01] include further optimization of its pharmacological profile through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with improved potency and selectivity. Additionally p>, exploring its mechanism of action at a molecular level will provide valuable insights into its therapeutic potential p>. Given its unique structural features p>, this compound holds promise as a lead molecule for developing novel treatments targeting neurological and inflammatory disorders p>.